Cas no 181059-87-0 (Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI))

Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI) structure

181059-87-0 structure

Product Name:Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI)

CAS No:181059-87-0

MF:C₆H₄F₂O₂

MW:146.091568946838

CID:872254

PubChem ID:11804898

Update Time:2025-04-19

Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI)
- Inchi： 1S/C6H4F2O2/c7-6(8)5(9)4-2-1-3-10-4/h1-3,6H
- InChI Key： KQJGKOTXUUYBHO-UHFFFAOYSA-N
- SMILES： FC(C(C1=CC=CO1)=O)F

Computed Properties

Exact Mass: 146.01792
Monoisotopic Mass: 146.01793569g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 30.2Å²

Experimental Properties

PSA: 30.21

Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1234366-0.05g	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		0.05g	$1056.0	2023-06-08
Enamine	EN300-1234366-0.1g	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		0.1g	$1106.0	2023-06-08
Enamine	EN300-1234366-0.25g	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		0.25g	$1156.0	2023-06-08
Enamine	EN300-1234366-0.5g	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		0.5g	$1207.0	2023-06-08
Enamine	EN300-1234366-1.0g	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		1g	$1256.0	2023-06-08
Enamine	EN300-1234366-2.5g	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		2.5g	$2464.0	2023-06-08
Enamine	EN300-1234366-5.0g	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		5g	$3645.0	2023-06-08
Enamine	EN300-1234366-10.0g	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		10g	$5405.0	2023-06-08
Enamine	EN300-1234366-50mg	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		50mg	$707.0	2023-10-02
Enamine	EN300-1234366-100mg	2,2-difluoro-1-(furan-2-yl)ethan-1-one	181059-87-0		100mg	$741.0	2023-10-02

Ethanone, 2,2-difluoro-1-(2-furanyl)- (9CI) Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
4. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
5. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734

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